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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-methoxy-1H-pyrazole-3-carbaldehyde, with the CAS number 2435595-49-4, is a member

of the pyrazole carbaldehyde family, a class of heterocyclic compounds of significant interest in

medicinal chemistry and materials science. The pyrazole nucleus is a versatile scaffold known

for its diverse biological activities, and the presence of both a methoxy and an aldehyde

functional group on this core makes 5-methoxy-1H-pyrazole-3-carbaldehyde a valuable

building block for the synthesis of more complex and potentially bioactive molecules. This guide

provides a comprehensive overview of its properties, synthesis, and potential applications,

drawing on established knowledge of related pyrazole derivatives to offer insights where

specific data for this compound is not yet publicly available.

Physicochemical and Spectroscopic Properties
While extensive experimental data for 5-methoxy-1H-pyrazole-3-carbaldehyde is not widely

published, its fundamental properties can be established, and others can be predicted based

on its structure and comparison with analogous compounds.
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Table 1: Physicochemical Properties of 5-methoxy-1H-pyrazole-3-carbaldehyde

Property Value Source/Comment

CAS Number 2435595-49-4 [1]

Molecular Formula C₅H₆N₂O₂ [1]

Molecular Weight 126.11 g/mol [1]

Appearance
Expected to be a solid at room

temperature

Based on similar pyrazole

carbaldehydes.

Melting Point Data not available

Boiling Point Data not available

Solubility

Likely soluble in common

organic solvents like DMSO,

DMF, and alcohols.

Based on the polarity of the

functional groups.

SMILES O=CC1=NNC(OC)=C1 [1]

Spectroscopic Characterization
Detailed experimental spectra for 5-methoxy-1H-pyrazole-3-carbaldehyde are not readily

found in the public domain. However, the expected spectroscopic signatures can be predicted

with a high degree of confidence based on the analysis of similar structures.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for

the aldehyde proton, the pyrazole ring proton, and the methoxy group protons. The aldehyde

proton (CHO) typically appears as a singlet in the downfield region, around δ 9.5-10.0 ppm.

The proton on the pyrazole ring (C4-H) would likely resonate as a singlet between δ 6.0-7.0

ppm. The methoxy group (OCH₃) protons would appear as a sharp singlet further upfield,

typically in the range of δ 3.8-4.2 ppm.

¹³C NMR Spectroscopy: The carbon NMR spectrum would be characterized by a signal for

the carbonyl carbon of the aldehyde group at approximately δ 180-190 ppm. The carbons of

the pyrazole ring would appear in the aromatic region, with the carbon bearing the methoxy
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group (C5) resonating at a lower field than the other ring carbons. The methoxy carbon

would be expected around δ 55-60 ppm.

Mass Spectrometry: The mass spectrum should show a molecular ion peak (M+)

corresponding to the molecular weight of 126.11. Fragmentation patterns would likely involve

the loss of the formyl group (CHO) and the methoxy group (OCH₃).

Synthesis and Purification
The synthesis of pyrazole-4-carbaldehydes is commonly achieved through the Vilsmeier-Haack

reaction. This reaction involves the formylation of an activated aromatic or heterocyclic ring

using a Vilsmeier reagent, which is typically formed from a substituted amide like N,N-

dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).

Conceptual Synthetic Workflow: Vilsmeier-Haack
Reaction
This proposed synthesis is based on established protocols for analogous pyrazole

carbaldehydes.
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Vilsmeier Reagent Formation

Formylation Reaction
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Hydrolysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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